6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95%

• IUPAC Name: 6-[3-(pyrrolidine-1-carbonyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C17H16N2O3/c20-16(19-8-1-2-9-19)13-5-3-4-12(10-13)15-7-6-14(11-18-15)17(21)22/h3-7,10-11H,1-2,8-9H2,(H,21,22)
• InChI Key: MMQBLYDTBMBBII-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=NC=C(C=C3)C(=O)O
• Molecular Formula: C17H16N2O3
• DSSTOX Substance ID: DTXSID70688374
• Molecular Weight: 296.32 g/mol
• CAS RN: 1261988-85-5

Description

6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid (6-PCPN) is an important synthetic compound that is used in a variety of scientific research applications. It is a derivative of nicotinic acid and is used as a ligand for the nicotinic acid receptor, which is found in the central nervous system. As a result, 6-PCPN has been used in a number of studies to better understand the role of the nicotinic acid receptor in various biochemical and physiological processes. In

Scientific Research Applications

6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used as a ligand for the nicotinic acid receptor, which is found in the central nervous system. As a result, it has been used in studies to better understand the role of the nicotinic acid receptor in various biochemical and physiological processes. For example, it has been used to study the effects of nicotinic acid receptor activation on synaptic plasticity, neurotransmission, and learning and memory. It has also been used to investigate the role of the nicotinic acid receptor in the regulation of energy balance and obesity.

Mechanism of Action

6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95% binds to the nicotinic acid receptor, which is a G-protein coupled receptor (GPCR). Upon binding, the receptor is activated and this leads to a cascade of biochemical and physiological effects. The exact mechanism of action is still not fully understood, but it is believed to involve the activation of intracellular signaling pathways, such as the phosphoinositide 3-kinase (PI3K)/Akt pathway, as well as the activation of downstream effectors, such as adenylate cyclase and protein kinase C.
Biochemical and Physiological Effects
The activation of the nicotinic acid receptor by 6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95% leads to a variety of biochemical and physiological effects. It has been shown to modulate synaptic plasticity, neurotransmission, and learning and memory. It has also been shown to regulate energy balance and obesity. In addition, it has been shown to modulate the release of hormones, such as glucagon and insulin, and to modulate the release of neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95% has a number of advantages for use in lab experiments. It is relatively stable and can be stored for long periods of time. It is also relatively easy to synthesize and can be used in a variety of research applications. The main limitation is that it is not as potent as other compounds and may not be suitable for certain research applications.

Future Directions

There are a number of potential future directions for research involving 6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95%. These include further investigation into the effects of the nicotinic acid receptor on synaptic plasticity, neurotransmission, and learning and memory. In addition, further research could be done to better understand the mechanism of action and to identify new potential therapeutic targets. Finally, further research could be done to explore the potential use of 6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95% in the treatment of obesity and other metabolic disorders.

Synthesis Methods

6-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95% can be synthesized through a variety of methods. One method involves the reaction of 3-pyrrolidinylcarbonylphenyl chloride with nicotinic acid in anhydrous acetonitrile, followed by the addition of anhydrous sodium carbonate. The reaction is then heated to reflux for two hours and then cooled down to room temperature. The product is then extracted with ethyl acetate and further purified by recrystallization.